Cas no 1806313-16-5 (2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride
• CAS No: 1806313-16-5
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5004001
• Update Time: 2025-06-11

2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO2S2/c1-5-2-3-7(13)6(4-10)8(5)14(9,11)12/h2-3,13H,1H3
• InChI Key： SUOIKSVXXUSDOD-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=C(C=CC=1C)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride

Professional Introduction to 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride (CAS No. 1806313-16-5)

2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride, with the chemical formula C₈H₅ClNO₂S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1806313-16-5, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a cyano group, a thiol group, and a sulfonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

The cyano group in the molecule contributes to its reactivity and functionalization potential, enabling its use in constructing complex molecular frameworks. The presence of a thiol group further enhances its utility in thiol-based chemistry, which is widely employed in drug design and material science. Additionally, the sulfonyl chloride functionality facilitates nucleophilic substitution reactions, making it an invaluable reagent in organic synthesis.

In recent years, there has been a growing interest in exploring the applications of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride in medicinal chemistry. Researchers have leveraged its structural properties to develop new compounds with potential therapeutic benefits. For instance, studies have demonstrated its role in synthesizing inhibitors targeting various biological pathways. These inhibitors have shown promise in preclinical trials for their ability to modulate enzyme activity and interfere with disease mechanisms.

One of the most notable areas of research involving 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride is its application in the development of anticancer agents. The compound has been used to create novel sulfonamide derivatives that exhibit cytotoxic effects on cancer cells. These derivatives have been found to induce apoptosis and inhibit proliferation, making them attractive candidates for further development into clinical therapies. The< strong>CAS number 1806313-16-5 provides a unique identifier for this compound, ensuring accurate tracking and documentation in research settings.

The synthesis of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a benzene ring to introduce the cyano and thiol groups. Subsequent steps involve the introduction of the sulfonyl chloride moiety through chlorosulfonation followed by hydrolysis. The efficiency and yield of these reactions are critical factors that influence the overall quality of the final product.

In industrial settings, the production of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride is optimized for scalability and cost-effectiveness. Advanced synthetic methodologies are employed to minimize byproducts and maximize yield. Additionally, stringent quality control measures are implemented to ensure that the final product meets the required purity standards for pharmaceutical applications. These measures are essential for maintaining consistency and reliability in research and development processes.

The chemical properties of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride make it a valuable tool for chemists working on complex molecular architectures. Its ability to undergo various transformations allows for the creation of diverse derivatives with tailored biological activities. This flexibility has led to its widespread use in academic and industrial research laboratories.

Recent advancements in computational chemistry have further enhanced the utility of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride in drug discovery. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective inhibitors. These computational approaches complement traditional experimental methods and accelerate the development of novel therapeutic agents.

The role of 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride extends beyond pharmaceutical applications. It has also been explored in materials science, where its unique properties contribute to the development of advanced materials with specialized functionalities. For example, it has been used to synthesize polymers with enhanced thermal stability and mechanical strength.

In conclusion, 2-Cyano-3-mercapto-6-methylbenzenesulfonyl chloride (CAS No. 1806313-16-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its structural features enable diverse chemical transformations, making it an indispensable tool for researchers developing new drugs and materials. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.